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Introduction

Yttrium carbonate (Y₂(CO₃)₃) is a water-insoluble yttrium source crucial in the manufacturing

of advanced ceramics.[1][2] Its primary role is to serve as a high-purity precursor for yttrium

oxide (Y₂O₃, or yttria), which is achieved through a thermal decomposition process called

calcination.[1][3] Yttria is a key additive in ceramics, renowned for its ability to stabilize the

crystal structure of zirconia, act as a sintering aid, and enhance the mechanical and thermal

properties of various ceramic materials.[4][5][6] These advanced ceramics are utilized in

demanding applications, including electronics, aerospace components, and biomedical

implants like dental crowns and hip replacements.[6][7][8][9]

Key Applications
Precursor for Yttria-Stabilized Zirconia (YSZ): Yttrium carbonate is a preferred starting

material for producing yttria, which stabilizes the tetragonal and cubic phases of zirconia at

room temperature.[6][9] This stabilization prevents destructive phase transformations during

temperature changes, which would otherwise cause cracking.[6]

Sintering Aid: As a source for yttria, it helps lower the sintering temperature required to

densify ceramic bodies, reducing energy costs and preventing undesirable grain growth.[4]

Transparent Ceramics: High-purity yttria derived from carbonate precursors is used to

fabricate transparent ceramics like Yttrium Aluminum Garnet (YAG), which have applications

in lasers and infrared windows.[10][11]
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Bioceramics: Yttria-containing ceramics are noted for their biocompatibility, high strength,

and fracture toughness, making them suitable for medical and dental implants.[9][12]

Chemical and Physical Properties
Yttrium carbonate is typically a white, powdered solid. Its key properties are summarized in

the table below. The most critical reaction in ceramic manufacturing is its thermal

decomposition to yttrium oxide and carbon dioxide.

Property Value

Chemical Formula Y₂(CO₃)₃ · xH₂O

Molecular Weight 357.84 g/mol (anhydrous)[13]

Appearance White Powder[7][14]

Solubility Insoluble in water, soluble in mineral acids[7]

Purity
Available up to 99.99% trace metals basis[13]

[14]

Decomposition
Decomposes to Y₂O₃ via intermediate phases

upon heating[15]

Calcination Temp. ~600°C for conversion to Y₂O₃[16]

Protocols for Ceramic Manufacturing
Protocol 1: Synthesis of Yttria (Y₂O₃) Powder via
Calcination
This protocol details the conversion of yttrium carbonate hydrate to high-purity yttrium oxide

powder, a foundational step for its use in ceramic formulations.

Methodology:

Preparation: Obtain high-purity yttrium carbonate hydrate (Y₂(CO₃)₃ · xH₂O) powder.
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Crucible Loading: Place the powder in a high-purity alumina or yttria crucible suitable for

high-temperature firing. Do not fill the crucible more than halfway to allow for gas evolution.

Furnace Placement: Place the crucible in a programmable high-temperature furnace.

Calcination Cycle:

Heat the furnace to 200°C at a rate of 5°C/minute to slowly drive off the hydration water.

Dwell at 200°C for 1 hour.

Increase the temperature to 600-800°C at a rate of 10°C/minute.[16][17] The thermal

decomposition of the carbonate to oxide occurs in this range.[15]

Hold at the peak temperature for 2-4 hours to ensure complete conversion to Y₂O₃.

Allow the furnace to cool to room temperature naturally.

Post-Processing: The resulting white powder is yttrium oxide (Y₂O₃). It can be gently milled

to break up any soft agglomerates before use.

Protocol 2: Preparation of 3 mol% Yttria-Stabilized
Zirconia (3Y-SZ)
This protocol describes the fabrication of a dense 3Y-SZ ceramic body, a material widely used

for its excellent mechanical properties.

Methodology:

Precursor Calculation:

Determine the required weights of zirconia (ZrO₂) and yttrium carbonate (Y₂(CO₃)₃)

powders to achieve a final composition of 3 mol% Y₂O₃ in ZrO₂. This requires converting

the target moles of Y₂O₃ back to the equivalent mass of Y₂(CO₃)₃.

Powder Mixing and Milling:
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Combine the calculated amounts of ZrO₂ powder and the previously prepared Y₂O₃

powder (from Protocol 1) or yttrium carbonate directly.

Place the powder mixture into a ball mill with zirconia milling media.

Add deionized water and a dispersant to create a slurry. A typical mass ratio is 1 part

powder to 1-1.5 parts water and 0.001-0.015 parts dispersant.[18]

Mill for 16-24 hours to ensure homogeneous mixing and reduce particle size.[17]

Drying and Calcination:

Dry the resulting slurry in an oven at 80-120°C until all water has evaporated.

If yttrium carbonate was used directly, calcine the dried powder at 800°C for 2 hours to

decompose the carbonate into oxide and form the stabilized zirconia precursor.[17]

Granulation and Pressing:

Add a binder to the calcined powder and mix thoroughly.

Granulate the mixture by passing it through a sieve to create a free-flowing powder.

Press the granulated powder into the desired shape (e.g., a disc or bar) using a uniaxial or

cold isostatic press at 20-200 MPa.[9] This forms a "green body."

Sintering:

Place the green body on a suitable setter plate in a high-temperature furnace.

Slowly heat to 600°C to burn out the binder.

Increase the temperature to the final sintering temperature, typically between 1450°C and

1550°C.[9]

Hold at the peak temperature for 2 hours to allow the ceramic to densify.[19]

Cool the furnace slowly to room temperature to prevent thermal shock and cracking.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/product/b1630429?utm_src=pdf-body
https://patents.google.com/patent/CN104129989B/en
https://patents.google.com/patent/US6703334B2/en
https://www.benchchem.com/product/b1630429?utm_src=pdf-body
https://patents.google.com/patent/US6703334B2/en
https://www.youtube.com/watch?v=enYlHK5iGEs
https://www.youtube.com/watch?v=enYlHK5iGEs
https://www.mdpi.com/2076-3417/12/22/11617
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data and Visualizations
Influence of Yttria Content on Zirconia Properties
The concentration of yttria, derived from yttrium carbonate, has a profound impact on the final

properties of zirconia ceramics. Increasing yttria content generally improves phase stability and

ionic conductivity but can decrease mechanical strength.

Y₂O₃ Content
(mol%)

Predominant Phase
at RT

Relative Fracture
Strength

Key Application

~3% Tetragonal (t) Highest[20]
Structural ceramics,

dental crowns[19][20]

~4-5%
Tetragonal (t) + Cubic

(c)
High[20]

More translucent

dental ceramics[20]

~8% Cubic (c) Lower

Solid electrolytes in

fuel cells, oxygen

sensors[6]

Visualized Workflows and Relationships
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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